Hydron;2-hydroxypropanoate

Specification

• Description: Lactic Acid, DL- is the racemic isomer of lactic acid, the biologically active isoform in humans. Lactic acid or lactate is produced during fermentation from pyruvate by lactate dehydrogenase. This reaction, in addition to producing lactic acid, also produces nicotinamide adenine dinucleotide (NAD) that is then used in glycolysis to produce energy source adenosine triphosphate (ATP).; Lactic acid appears as a colorless to yellow odorless syrupy liquid. Corrosive to metals and tissue. Used to make cultured dairy products, as a food preservative, and to make chemicals.; 2-Hydroxypropanoic acid, also known as lactic acid or lactate, belongs to the class of organic compounds known as alpha hydroxy acids and derivatives. These are organic compounds containing a carboxylic acid substituted with a hydroxyl group on the adjacent carbon. 2-Hydroxypropanoic acid is a drug which is used for use as an alkalinizing agent. 2-Hydroxypropanoic acid exists as a liquid, soluble (in water), and a weakly acidic compound (based on its pKa). 2-Hydroxypropanoic acid participates in a number of enzymatic reactions. In particular, 2-hydroxypropanoic acid can be biosynthesized from propionic acid. 2-Hydroxypropanoic acid is also a parent compound for other transformation products, including but not limited to, ethyl 2-hydroxypropanoate, 3-(imidazol-5-yl)lactic acid, and lactate ester. 2-Hydroxypropanoic acid is an odorless tasting compound that can be found in a number of food items such as common grape, sunflower, garden tomato (var. ), and red raspberry. This makes 2-hydroxypropanoic acid a potential biomarker for the consumption of these food products.
• CAS No.: 163894-00-6
• Molecular Formula: C3H6O3; C3H6O3; CH3CHOHCOOH; HC3H5O3
• Molecular Weight: 90.08 g/mol
• IUPAC Name: hydron;2-hydroxypropanoate
• Standard InChI: InChI=1S/C3H6O3/c1-2(4)3(5)6/h2,4H,1H3,(H,5,6)
• Standard InChI Key: JVTAAEKCZFNVCJ-UHFFFAOYSA-N
• SMILES: [H+].CC(C(=O)[O-])O
• Canonical SMILES: [H+].CC(C(=O)[O-])O
• Boiling Point: 122 °C at 1.50E+01 mm Hg; 122 °C at 15 mm Hg
• Colorform: Crystals (melt at 16.8 °C); Yellow to colorless crystals or syrupy 50% liquid; Viscous, colorless to yellow liquid or colorless to yellow crystals; Glassy material; High-molecular-weight poly(lactic acid) is a colorless, glossy, stiff thermoplastic polyme
• Flash Point: 113 °C (235 °F) - closed cup; 110 °C c.c.
• Melting Point: 16.8 °C; 40.8666666667 °C; 17 °C